Cas no 1248688-69-8 (Benzeneethanamine, 2,4-difluoro-α-(methoxymethyl)-N-methyl-)

• Product Name: Benzeneethanamine, 2,4-difluoro-α-(methoxymethyl)-N-methyl-
• CAS No: 1248688-69-8
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 5983441
• PubChem ID: 62197052
• Update Time: 2025-08-05

Benzeneethanamine, 2,4-difluoro-α-(methoxymethyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 2,4-difluoro-α-(methoxymethyl)-N-methyl-
• 1-(2,4-Difluorophenyl)-3-methoxy-N-methylpropan-2-amine
• 1248688-69-8
• AKOS011478152
• [1-(2,4-difluorophenyl)-3-methoxypropan-2-yl](methyl)amine
• EN300-7465442
• CS-0301358

• Inchi： 1S/C11H15F2NO/c1-14-10(7-15-2)5-8-3-4-9(12)6-11(8)13/h3-4,6,10,14H,5,7H2,1-2H3
• InChI Key： VOPKICKDORISFL-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1F)C(NC)COC

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.099±0.06 g/cm3(Predicted)
• Boiling Point: 266.4±40.0 °C(Predicted)
• pka: 9.19±0.20(Predicted)

Additional information on Benzeneethanamine, 2,4-difluoro-α-(methoxymethyl)-N-methyl-

Comprehensive Overview of Benzeneethanamine, 2,4-difluoro-α-(methoxymethyl)-N-methyl- (CAS No. 1248688-69-8)

In the realm of specialized chemical compounds, Benzeneethanamine, 2,4-difluoro-α-(methoxymethyl)-N-methyl- (CAS No. 1248688-69-8) stands out as a molecule of significant interest due to its unique structural properties and potential applications. This compound, characterized by its difluoro and methoxymethyl substituents, has garnered attention in pharmaceutical and agrochemical research. Its molecular architecture, featuring a benzeneethanamine backbone, offers versatility in synthetic pathways, making it a valuable intermediate in organic synthesis.

The growing demand for fluorinated compounds in drug discovery has propelled research into molecules like 2,4-difluoro-α-(methoxymethyl)-N-methyl-benzeneethanamine. Fluorination is a key strategy to enhance bioavailability and metabolic stability, addressing common challenges in modern therapeutics. Researchers are particularly intrigued by how the methoxymethyl group influences the compound's reactivity and binding affinity, which could unlock new avenues for targeted therapies.

From an industrial perspective, CAS No. 1248688-69-8 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce environmental impact, chemists are exploring eco-friendly methods to produce such intermediates. Questions like "How to optimize the yield of difluoro benzeneethanamine derivatives?" or "What catalysts improve selectivity in N-methylation reactions?" reflect current industry priorities. These topics align with broader trends in precision chemistry, where efficiency and minimal waste are paramount.

Analytical techniques for characterizing Benzeneethanamine, 2,4-difluoro-α-(methoxymethyl)-N-methyl- are another focal point. Advanced methods such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) are critical for verifying purity and structural integrity. Laboratories frequently search for "best practices in analyzing fluorinated amines" or "spectral data interpretation for methoxymethyl-substituted compounds," underscoring the need for reliable analytical protocols.

Beyond its chemical attributes, this compound sparks discussions about intellectual property and market potential. Patents involving 1248688-69-8 often highlight its utility in proprietary formulations, driving interest from investors and R&D teams. The rise of AI-driven drug design has further amplified its relevance, as computational models increasingly predict novel applications for structurally complex amines like this one.

In summary, Benzeneethanamine, 2,4-difluoro-α-(methoxymethyl)-N-methyl- exemplifies the intersection of innovation and practicality in contemporary chemistry. Its study not only advances scientific knowledge but also responds to real-world demands for safer, more efficient chemical solutions. As research progresses, this compound may well emerge as a cornerstone in the next generation of specialty chemicals.